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Compound of Interest

Compound Name: 4,5-Diethyloctane

Cat. No.: B3048293

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure,
physicochemical properties, synthesis, and spectroscopic data of 4,5-diethyloctane. The
information is curated for professionals in research and development, with a focus on delivering
precise data and methodologies.

Molecular Structure and Identification

4,5-Diethyloctane is a branched alkane with the molecular formula C12H26.[1][2][3][4] Its
structure consists of an eight-carbon (octane) backbone with two ethyl group substituents at
the fourth and fifth positions. The IUPAC name for this compound is 4,5-diethyloctane.[2]
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Identifier

Value

CAS Number

1636-41-5[1][2]

Molecular Formula

C12H26[1][2][3][4]

Molecular Weight

170.34 g/mol [1][4]

Canonical SMILES

CCCC(CC)C(CC)CCC[1]

InChl

INChl=1S/C12H26/c1-5-9-11(7-3)12(8-4)10-6-
2/h11-12H,5-10H2,1-4H3[1]

InChlKey

XRVCHXCONYJHLU-UHFFFAOYSA-N[1]

Below is a diagram illustrating the skeletal structure of 4,5-diethyloctane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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